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Compound of Interest

Compound Name: 2-Fluoroacetophenone

Cat. No.: B1329501

Essential Safety and Handling Guide for 2-
Fluoroacetophenone

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Fluoroacetophenone. Adherence to these guidelines is critical
for ensuring laboratory safety and minimizing risks associated with this chemical.

Immediate Safety Information

2-Fluoroacetophenone is a hazardous chemical that can cause severe skin burns, serious
eye damage, and respiratory irritation.[1] It is also a lachrymator, meaning it can cause tearing.
[1] Short exposure could lead to serious temporary or residual injury even with prompt medical
attention.[1]

First Aid Measures:

 In case of skin contact: Immediately wash with plenty of soap and water, and remove all
contaminated clothing and shoes.[1][2][3][4] For extensive contact, it is recommended to
continuously rub 2.5% calcium gluconate gel into the affected area for 1.5 hours or until
medical attention is available.[1] Seek immediate medical advice.[1]
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 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
also under the eyelids.[1][2][3][4] Remove contact lenses if present and easy to do.[1]
Continue rinsing and get immediate medical attention.[1][2][3][4]

« If inhaled: Move the person to fresh air and keep them comfortable for breathing.[1][4] If the
person is not breathing, give artificial respiration.[1][4] Seek immediate medical attention.[1]

[4]

« |f swallowed: Do NOT induce vomiting.[1][2] Rinse the mouth with water.[1][2] Never give
anything by mouth to an unconscious person.[1][2] Call a poison center or doctor
immediately.[1][4]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 2-
Fluoroacetophenone.

PPE Category Required Equipment Specifications

Must conform to EN166 (EU)
] Chemical safety goggles and or OSHA's eye and face
Eye/Face Protection ) ) ) )
face shield protection regulations in 29

CFR 1910.133.[2][3]

Handle with gloves that have

) been inspected prior to use.[2]
_ _ Protective gloves and lab _ _
Skin Protection . _ Wear appropriate protective
coat/protective clothing _ _
clothing to prevent skin

exposure.[1][3]

In case of inadequate
ventilation, wear respiratory

protection.[1][5] A dust mask

Respiratory Protection Vapor respirator
type N95 (US) may also be
appropriate in certain
situations.
] Recommended as per 29 CFR
Foot Protection Safety shoes

1910.136.[1]
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Operational Plan for Handling and Storage

Handling:

o Always handle 2-Fluoroacetophenone in a well-ventilated area or under a chemical fume
hood.[1][5][€]

» Avoid contact with skin, eyes, and clothing.[2][6][7] Do not breathe vapors or mist.[1][2][7]
» Keep away from heat, sparks, open flames, and other ignition sources.[2][3][7]

e Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[2]

[7]

» Do not eat, drink, or smoke when using this product.[1][8] Wash hands thoroughly after
handling.[1][2]

Storage:

e Store in a dry, cool, and well-ventilated place.[1][2][3]

Keep the container tightly closed when not in use.[1][2][3]

Store locked up.[1][2][3]

This substance is moisture-sensitive; consider storing under an inert gas.[1]

Incompatible materials include strong oxidizing agents and strong bases.[1][3][6]

Disposal Plan

Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[1][2][3][4] Do not let this chemical enter the
environment.[3]

Quantitative Data Summary

The following table summarizes key quantitative data for 2-Fluoroacetophenone.
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Property Value

Molecular Formula C8H7FO

Molecular Weight 138.14 g/mol [3]

Appearance Colorless to light yellow liquid[2][3]
Boiling Point 187 - 189 °C (lit.)[2]

Melting Point 26 - 27 °C[2]

Flash Point 61 - 62 °C (closed cup)[2][5]
Density 1.121 - 1.137 g/mL at 20 °C[2][5]

Experimental Protocol: Chemical Spill Response

This protocol outlines the immediate steps to be taken in the event of a 2-
Fluoroacetophenone spill.

» Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill
area. Ensure the area is well-ventilated.[1]

» Don Appropriate PPE: Before attempting to clean the spill, emergency responders must wear
the appropriate personal protective equipment as detailed in Section 2.[1]

» Contain the Spill: Stop the leak if it is safe to do so.[1] For liquid spills, contain the spillage
using non-combustible absorbent materials such as sand, earth, or vermiculite.[2]

o Clean Up: Carefully collect the absorbed material using non-sparking tools and place it into a
suitable, closed container for disposal.[2][7]

o Decontaminate: Decontaminate the spill area thoroughly.

» Dispose of Waste: Dispose of the container with the spilled material as hazardous waste
according to regulations.[1][2]

Visual Workflow for Chemical Spill
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Immediate Actions

Spill Occurs

Evacuate Area

Ensure Ventilation

Response [Procedure

Don Appropriate PPE

Contain Spill with Absorbent Material

Clean Up with Non-Sparking Tools

Decontaminate Area

Final |Steps

Package Waste in Labeled Container

Dispose of Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 2-Fluoroacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-
Fluoroacetophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329501#personal-protective-equipment-for-
handling-2-fluoroacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

